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Application Notes: Intravenous Acepromazine
Maleate in Canines
Introduction

Acepromazine maleate, a phenothiazine neuroleptic agent, is widely utilized in veterinary

medicine for its sedative and tranquilizing effects.[1][2] It is frequently administered

intravenously to canines as a preanesthetic agent, to aid in chemical restraint for various

procedures, and to control intractable animals.[3][4] Its mechanism of action primarily involves

the antagonism of dopamine D2 receptors within the central nervous system, leading to

sedation, muscle relaxation, and a reduction in spontaneous activity.[1][5][6] Additionally,

acepromazine exhibits antiemetic, antihistaminic, and alpha-adrenergic blocking properties.[5]

[7]

Pharmacokinetics and Pharmacodynamics

Intravenous (IV) administration of acepromazine results in a rapid onset of action.[3] The drug

is metabolized by the liver and has a dose-dependent duration of action, typically lasting from 4

to 8 hours.[7][8] In canines, the elimination half-life after IV injection has been reported to be

approximately 7.1 hours.[9] It is important to note that there is considerable individual and

breed-specific variability in response to acepromazine.[10] Giant breeds, Greyhounds, and

brachycephalic breeds, particularly Boxers, may exhibit increased sensitivity and are more
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prone to cardiovascular side effects such as hypotension and bradycardia.[10] Conversely,

terrier breeds may require higher doses to achieve the desired level of sedation.[10]

Clinical Applications

The primary applications of intravenous acepromazine in canines include:

Preanesthetic Sedation: It is often used to calm the patient before the induction of general

anesthesia, which can reduce the required dose of anesthetic agents.[7][11]

Chemical Restraint: Acepromazine facilitates the handling of anxious or aggressive dogs for

clinical examinations, grooming, diagnostic imaging, and minor surgical procedures.[3][4]

Antiemetic: It can be used to control vomiting, including that associated with motion

sickness.[3][11]

Adjunctive Therapy: It can be used in combination with analgesics for painful procedures,

although it is crucial to remember that acepromazine itself possesses no analgesic

properties.[7]

Adverse Effects and Contraindications

The most significant adverse effect of acepromazine is dose-dependent hypotension resulting

from its alpha-1 adrenergic blocking properties, which cause vasodilation.[6][10] This can be

particularly dangerous in dehydrated, anemic, or shocked animals.[10] Rapid intravenous

injection can lead to cardiovascular collapse.[3][4] Other potential side effects include

bradycardia, decreased respiratory rate, and paradoxical reactions such as aggression or

hyperactivity.[2][10][11]

Acepromazine should be used with caution in geriatric patients, pediatric patients, and those

with liver or heart disease.[10] It is contraindicated in animals with a history of seizures,

although some studies have not found a direct correlation between its use and seizure

recurrence.[12]
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Parameter Value Reference

IV Dosage Range 0.005 - 0.05 mg/kg [7]

0.25 - 0.5 mg/lb (0.55 - 1.1

mg/kg) Note: This is a higher,

likely older, labeled dose.

[3]

Mean IV Dose in a Study
0.029 mg/kg (range: 0.008–

0.057 mg/kg)
[12]

Onset of Action (IV) Rapid [3]

Duration of Action 4 - 8 hours (dose-dependent) [7][8]

Elimination Half-Life (IV) 7.1 hours [9]

Experimental Protocols
Protocol 1: Standard Intravenous Bolus Administration

This protocol outlines the standard procedure for administering a single intravenous bolus of

acepromazine maleate to a canine patient.

1. Materials:

Acepromazine maleate injectable solution (typically 10 mg/mL)
Sterile saline or water for injection for dilution (optional but recommended for accurate
dosing of small patients)[13]
Appropriately sized sterile syringes and needles
Intravenous catheter
Monitoring equipment (stethoscope, blood pressure monitor, thermometer)

2. Procedure:

Patient Assessment: Conduct a thorough physical examination to assess cardiovascular,
respiratory, and hepatic function. Obtain a detailed patient history.
Dosage Calculation: Calculate the appropriate dose based on the dog's weight and desired
level of sedation. Use the lower end of the dose range for sensitive breeds, geriatric patients,
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or those with underlying health conditions.[13] A maximum total dose of 3.0 mg is often
recommended regardless of weight.[14]
Drug Preparation: Aseptically withdraw the calculated volume of acepromazine. For smaller
patients, diluting the 10 mg/mL solution to 1 or 2 mg/mL with sterile water can facilitate more
accurate dosing.[13]
Administration: Administer the dose slowly via a patent intravenous catheter over at least 1-2
minutes.[3] Rapid IV injection can cause significant hypotension and potential cardiovascular
collapse.[3][4]
Monitoring: Allow at least 15 minutes for the drug to take full effect.[3] Continuously monitor
heart rate, respiratory rate, blood pressure, and body temperature.[2][8]

Protocol 2: Constant Rate Infusion (CRI) - Adjunctive Use

While acepromazine is not typically administered as a primary CRI, it can be included in low

doses in analgesic CRI protocols to provide sedation for anxious or dysphoric patients.

1. Materials:

Acepromazine maleate injectable solution
Intravenous fluids (e.g., Lactated Ringer's Solution)
Other CRI medications as required (e.g., opioids, ketamine)
Syringe pump or fluid pump capable of delivering precise, low volumes
Intravenous catheter and fluid administration lines
Monitoring equipment

2. Procedure:

Patient Selection: This technique is suitable for hospitalized patients requiring continuous
analgesia and sedation.
CRI Formulation: Calculate the dosages for all drugs to be included in the CRI. For example,
a light dose of a sedative like acepromazine can be added to an opioid CRI if a cat exhibits
excitement.[15]
Administration:
Administer a loading dose of the primary analgesic (e.g., an opioid) if required.
Prepare the CRI by adding the calculated volumes of all medications to a bag of intravenous
fluids.
Connect the fluid line to a syringe or fluid pump and administer at the calculated rate.
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Monitoring: Continuously monitor the patient's vital signs and level of sedation and
analgesia. Adjust the infusion rate as needed based on the patient's response. The low
doses used in a CRI generally result in minimal sedation.[15]
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Start: Patient Selection

1. Pre-Administration Assessment
(Physical Exam, History)

2. Dosage Calculation
(Consider breed, age, health)

3. Drug Preparation
(Aseptic technique, Dilution if needed)

4. IV Administration
(Slowly, over 1-2 mins)

5. Post-Administration Monitoring
(Vitals, Sedation Level)

Procedure/Outcome Assessment

End Protocol
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

